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Compound of Interest

Compound Name: KTX-582

Cat. No.: B12406416 Get Quote

This document provides critical safety and logistical information for the handling and disposal of

KTX-582, an IRAK4 and IMiD substrate degrader. The following procedural guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard and Exposure Summary
KTX-582 is classified with acute oral toxicity (Category 4) and is very toxic to aquatic life with

long-lasting effects[1]. It is harmful if swallowed[1]. Adherence to the following exposure

controls and handling precautions is mandatory.
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Parameter Value Source

GHS Classification

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed;

H410: Very toxic to aquatic life

with long lasting effects

[1]

Occupational Exposure Limit

No substances with

occupational exposure limit

values have been identified.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Storage Conditions

Store at -20°C (powder) or

-80°C (in solvent). Keep

container tightly sealed in a

cool, well-ventilated area away

from direct sunlight and

ignition sources.

[1]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the required PPE for handling KTX-582.
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Body Part Required PPE
Specifications and
Rationale

Eyes
Safety Goggles with Side-

Shields

To protect against splashes

and airborne particles.

Hands Protective Gloves

High-performance nitrile gloves

are recommended for heavy-

duty cleaning and handling.

Body
Impervious Clothing /

Laboratory Coat

To prevent skin contact with

the compound.

Respiratory Suitable Respirator

To be used in areas with

inadequate ventilation or when

dust and aerosol formation is

possible.

Operational Plan for Handling KTX-582
The following step-by-step guide outlines the procedure for safely handling KTX-582 in a

laboratory setting.

Preparation and Inspection:

Ensure an accessible safety shower and eye wash station are present and functional

before beginning work.[1]

Verify that the work area, such as a chemical fume hood, is providing adequate ventilation.

[1]

Inspect all required PPE for integrity before donning.

Compound Handling:

Avoid the formation of dust and aerosols during handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]
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Wash skin thoroughly after handling the compound.[1]

In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses

if present. Seek prompt medical attention.[1]

Skin Contact: Rinse the affected skin area thoroughly with large amounts of water.

Remove contaminated clothing and seek medical attention.[1]

Ingestion: If swallowed, call a poison center or physician. Rinse the mouth with water.[1]

Inhalation: Relocate to an area with fresh air.[1]

Disposal Plan for KTX-582 Waste
Proper disposal of KTX-582 and contaminated materials is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation:

Collect all KTX-582 waste, including unused product and contaminated disposables (e.g.,

gloves, pipette tips), in a designated and clearly labeled hazardous waste container.

Container Management:

Keep the waste container tightly sealed when not in use.

Store the waste container in a cool, well-ventilated area, away from incompatible

materials.

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1]

Avoid releasing the substance into the environment and collect any spillage.[1]

KTX-582 Mechanism of Action
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KTX-582 is an IRAKIMiD, a dual-mechanism degrader of IRAK4 and IMiD substrates like

Ikaros and Aiolos.[2] In conditions such as MYD88 mutant Diffuse Large B-cell Lymphoma

(DLBCL), mutations can lead to constitutive activation of the NF-kB pathway, promoting B-cell

proliferation and survival.[3] KTX-582's degradation of IRAK4, a key component of MYD88

signaling, disrupts this pathway.[2][3]
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Caption: KTX-582 targets IRAK4 for proteasomal degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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